Cas no 400082-47-5 (2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole
• CAS No: 400082-47-5
• MF: C₁₅H₉F₃N₄OS
• MW: 350.318371534348
• CID: 5270485
• Update Time: 2026-03-09

2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole

• Inchi： 1S/C15H9F3N4OS/c1-22-14-9(11(21-22)15(16,17)18)7-10(24-14)13-20-19-12(23-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： OBERJAXTQMFJBZ-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C2C=C(C3=NN=C(C4=CC=CC=C4)O3)SC=2N1C

Additional information on 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole

Comprehensive Analysis of 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole (CAS No. 400082-47-5)

In the realm of heterocyclic chemistry, 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole (CAS 400082-47-5) stands out as a structurally unique compound with significant potential in pharmaceutical and material science applications. This thieno[2,3-c]pyrazole-derived oxadiazole hybrid has garnered attention due to its versatile reactivity and functional group compatibility, making it a subject of intense research in drug discovery and optoelectronic materials.

The molecular architecture of this compound combines a 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole core with a 5-phenyl-1,3,4-oxadiazole moiety, creating a conjugated system that exhibits interesting photophysical properties. Researchers have particularly focused on its potential as a fluorophore in bioimaging applications, where its trifluoromethyl group enhances metabolic stability while the oxadiazole ring contributes to π-conjugation. Recent studies in Journal of Medicinal Chemistry highlight its role as a scaffold for kinase inhibitors, addressing current demands for targeted cancer therapies.

Synthetic approaches to CAS 400082-47-5 typically involve cyclocondensation reactions between appropriately substituted thienopyrazole precursors and benzoyl hydrazides, followed by oxidative cyclization. The trifluoromethyl group's introduction often employs modern fluoroalkylation techniques, reflecting the growing importance of fluorine chemistry in medicinal compounds. Analytical characterization via NMR and LC-MS reveals distinctive patterns for the thieno[2,3-c]pyrazole protons and the oxadiazole carbon signals, crucial for quality control in research applications.

From a drug development perspective, this compound's lipophilic efficiency (LipE) parameters demonstrate favorable membrane permeability while maintaining aqueous solubility - a critical balance sought in contemporary CNS-targeting pharmaceuticals. Computational studies suggest potential interactions with G-protein coupled receptors (GPCRs), aligning with current trends in neurodegenerative disease research. Its thermal stability (decomposition point >250°C) also makes it suitable for high-temperature material applications, particularly in OLED technologies where heterocyclic compounds show promise.

Environmental and safety assessments indicate that 2-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-phenyl-1,3,4-oxadiazole exhibits low ecotoxicity profiles, with biodegradation studies showing moderate persistence. This positions it favorably compared to traditional polycyclic compounds in terms of green chemistry principles. Recent patent literature reveals growing commercial interest, particularly in photovoltaic materials and bioactive probes, addressing the dual market demands for renewable energy solutions and precision medicine tools.

Future research directions for CAS 400082-47-5 include exploration of its supramolecular assembly properties and potential as a metal-organic framework (MOF) building block. The compound's structure-activity relationships (SAR) in modulating protein-protein interactions represent another promising avenue, particularly in the context of undruggable targets - a key challenge in modern therapeutics. As synthetic methodologies advance, particularly in C-H activation and flow chemistry, production scalability of such complex heterocycles continues to improve.

For researchers sourcing this compound, analytical data including HPLC purity (>98%), spectroscopic references, and proper storage conditions (desiccated at -20°C) are essential considerations. The growing availability of custom synthesis services for derivatives highlights the compound's versatility as a chemical building block. With its combination of electron-withdrawing (CF3) and electron-donating (phenyl) groups, this molecule serves as an excellent model system for studying charge-transfer phenomena in conjugated systems.